Cas no 77386-64-2 (Bis(pentafluorophenyl) pentanedioate)

• Product Name: Bis(pentafluorophenyl) pentanedioate
• CAS No: 77386-64-2
• MF: C₁₇H₆F₁₀O₄
• MW: 464.211180210114
• CID: 2801779
• Update Time: 2023-08-07

Bis(pentafluorophenyl) pentanedioate Chemical and Physical Properties

Names and Identifiers

• di-pentafluorophenyl glutarate
• Bis(pentafluorophenyl) pentanedioate
• Glutaric acid, dipentafluorophenyl ester
• Pentanedioic acid bis(pentafluorophenyl) ester

• Inchi： 1S/C17H6F10O4/c18-6-8(20)12(24)16(13(25)9(6)21)30-4(28)2-1-3-5(29)31-17-14(26)10(22)7(19)11(23)15(17)27/h1-3H2
• InChI Key： LVYLPGPDVUJXID-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC(CCCC(=O)OC1C(=C(C(=C(C=1F)F)F)F)F)=O)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 558
• XLogP3: 4.4
• Topological Polar Surface Area: 52.6